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Compound of Interest

Compound Name: 3-lodo-1H-indazol-7-OL
CAS No.: 1082040-28-5
Cat. No.: B3210859

Get Quote

Single-Crystal X-ray Diffraction is the most powerful and widely used technique for determining
the atomic and molecular structure of a crystalline material.[4][5] The method relies on the
elastic scattering of X-rays by the electron clouds of atoms arranged in an ordered, three-
dimensional lattice. The resulting diffraction pattern provides the fundamental data to calculate
the position of every non-hydrogen atom in the structure with exceptional precision.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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